Cas no 1209459-11-9 (2-bromo-3-(methylsulfonyl)pyridine)

• Product Name: 2-bromo-3-(methylsulfonyl)pyridine
• CAS No: 1209459-11-9
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• MDL: MFCD14702655
• CID: 4577769
• Update Time: 2025-07-23

2-bromo-3-(methylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(methylsulfonyl)pyridine
• Pyridine, 2-bromo-3-(methylsulfonyl)-

• MDL： MFCD14702655
• Inchi： 1S/C6H6BrNO2S/c1-11(9,10)5-3-2-4-8-6(5)7/h2-4H,1H3
• InChI Key： YECQWWGIRPFYBX-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1S(C)(=O)=O

Additional information on 2-bromo-3-(methylsulfonyl)pyridine

Comprehensive Overview of 2-Bromo-3-(methylsulfonyl)pyridine (CAS No. 1209459-11-9): Properties, Applications, and Industry Insights

2-Bromo-3-(methylsulfonyl)pyridine (CAS No. 1209459-11-9) is a high-value heterocyclic compound widely recognized for its versatility in pharmaceutical synthesis and agrochemical research. This brominated pyridine derivative features a unique methylsulfonyl functional group, making it a critical intermediate for designing bioactive molecules. With the growing demand for small-molecule drugs and crop protection agents, this compound has garnered significant attention in both academic and industrial R&D sectors.

The molecular structure of 2-Bromo-3-(methylsulfonyl)pyridine combines a pyridine ring with electrophilic bromine and a sulfone moiety, enabling diverse cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as well as antiviral compounds—a trending focus post-pandemic. Researchers frequently search for "pyridine sulfone derivatives in drug discovery" or "bromopyridine applications 2024," reflecting its relevance in cutting-edge science.

From a synthetic chemistry perspective, the methylsulfonyl group enhances the compound’s solubility and binding affinity, addressing common challenges in medicinal chemistry optimization. Industry reports indicate rising interest in "green chemistry approaches for sulfone synthesis"—a niche where this compound’s efficient preparation methods align with sustainable manufacturing trends. Analytical data (e.g., NMR, HPLC) confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Beyond pharmaceuticals, 2-Bromo-3-(methylsulfonyl)pyridine finds utility in material science, particularly in organic electronics. Its electron-withdrawing properties make it suitable for designing n-type semiconductors, a rapidly growing field driven by demand for flexible displays and solar cells. Patent analyses reveal increasing filings related to "pyridine-based conductive materials," underscoring its cross-industry potential.

Quality control protocols for CAS No. 1209459-11-9 emphasize chromatographic purity and stable storage conditions (recommended: 2–8°C under inert gas). Suppliers often highlight "GMP-grade pyridine intermediates" in product listings, responding to market needs for scale-up readiness. The compound’s MSDS-compliant handling ensures safety without falling under restrictive regulatory categories, making it accessible for global research collaborations.

Emerging applications include its use as a proteolysis-targeting chimera (PROTAC) linker—a breakthrough technology in targeted protein degradation. This aligns with frequent search queries like "PROTAC building blocks 2024" or "E3 ligase ligands." The compound’s X-ray crystallography data (available in PubChem) further supports rational drug design, a key advantage for computational chemists leveraging AI-driven molecular modeling tools.

In conclusion, 2-Bromo-3-(methylsulfonyl)pyridine (CAS No. 1209459-11-9) represents a multifaceted tool for modern chemistry. Its balanced reactivity-stability profile and alignment with high-impact research areas ensure sustained demand. As innovation accelerates in precision medicine and smart materials, this compound will likely remain a staple in laboratory inventories worldwide.